Cas no 1448074-00-7 (5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide)

• Product Name: 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• CAS No: 1448074-00-7
• MF: C₁₉H₁₈FNO₄S₂
• MW: 407.478926181793
• CID: 6474770
• Update Time: 2025-10-30

5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide
• 5-[(2-fluorophenyl)methylsulfonylmethyl]-N-(2-thiophen-2-ylethyl)furan-2-carboxamide

• Inchi： 1S/C19H18FNO4S2/c1-27(23,24)18(14-6-2-3-7-15(14)20)16-8-9-17(25-16)19(22)21-11-10-13-5-4-12-26-13/h2-9,12,18H,10-11H2,1H3,(H,21,22)
• InChI Key： IGMGJUNYLSCPPO-UHFFFAOYSA-N
• SMILES： O1C(C(C2=CC=CC=C2F)S(C)(=O)=O)=CC=C1C(NCCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide

Introduction to 5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide (CAS No. 1448074-00-7)

5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide, with the CAS number 1448074-00-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, a sulfonyl group, and a thiophene moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide is particularly noteworthy due to its intricate arrangement of functional groups. The furan ring, a five-membered heterocyclic compound, is known for its stability and reactivity in various chemical reactions. The sulfonyl group, derived from a sulfonic acid, imparts polarity and can influence the compound's solubility and reactivity. The thiophene moiety, a five-membered aromatic heterocycle, adds to the compound's electronic properties and can enhance its biological activity.

Recent studies have explored the potential of 5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. For instance, it has been found to effectively inhibit cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins, key mediators of inflammation.

In addition to its anti-inflammatory properties, 5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide has also shown promise in the field of cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in cell survival and proliferation. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 5-{(2-Fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide have also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and exhibits good bioavailability. It also shows low toxicity in preclinical studies, making it a promising candidate for further development.

In terms of synthetic methods, several approaches have been developed to synthesize 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-yl)ethylfuran-2-carboxamide. One common method involves the reaction of 5-bromofuran with (2-fluorophenyl)methanesulfonyl chloride followed by coupling with 2-(thiophen-2-yl)ethylamine. This multi-step synthesis allows for precise control over the formation of the desired product and can be optimized for large-scale production.

The potential applications of 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen-2-y l)ethylfuran - 2 - carboxamide extend beyond its direct therapeutic uses. It serves as an important lead compound for the development of new drugs with enhanced efficacy and reduced side effects. Researchers are actively exploring structural modifications to improve its pharmacological properties and expand its therapeutic window.

In conclusion, 5-{(2-fluorophenyl)methanesulfonylmethyl}-N-2-(thiophen - 2 - y l) eth y l furan - 2 - carboxamide (CAS No. 1448074 - 00 - 7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.